Cas no 1032231-15-4 (2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester)

2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include dibromo substitution at the 2- and 5-positions of the benzene ring and an α-oxo ester moiety, which enhance its reactivity in electrophilic and nucleophilic transformations. This compound is particularly useful in cross-coupling reactions, cyclizations, and as a precursor for bioactive molecules. The ester group improves solubility in organic solvents, facilitating purification and handling. Its well-defined reactivity profile makes it a valuable building block for constructing complex heterocycles or functionalized aromatic systems in medicinal chemistry and materials science research.

2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester structure

1032231-15-4 structure

Product Name:2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester

CAS No:1032231-15-4

MF:C₉H₆Br₂O₃

MW:321.950141429901

CID:4559515

Update Time:2025-10-13

2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 2,5-dibromo-α-oxo-, methyl ester
- Methyl 2-(2,5-dibromophenyl)-2-oxoacetate
- alpha-Oxo-2,5-dibromobenzene-1-acetic acid methyl ester
- 2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester
- Inchi： 1S/C9H6Br2O3/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4H,1H3
- InChI Key： IDTVWEDBALFPSU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(C(=O)OC)=O)Br

Computed Properties

Exact Mass: 321.86632g/mol
Monoisotopic Mass: 319.86837g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 321.95g/mol
XLogP3: 3
Topological Polar Surface Area: 43.4

2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester Pricemore >>

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TRC	B188818-10mg	2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester	1032231-15-4		10mg	$ 50.00	2022-06-01
TRC	B188818-50mg	2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester	1032231-15-4		50mg	$ 95.00	2022-06-01
TRC	B188818-100mg	2,5-Dibromo-α-oxo-benzeneacetic Acid Methyl Ester	1032231-15-4		100mg	$ 135.00	2022-06-01
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